2,2'-[[2-(Allyloxy)-1,3-phenylene]bis(methylene)]bis(oxirane)

• IUPAC Name: 2-[[3-(oxiran-2-ylmethyl)-2-prop-2-enoxyphenyl]methyl]oxirane
• InChI: InChI=1S/C15H18O3/c1-2-6-16-15-11(7-13-9-17-13)4-3-5-12(15)8-14-10-18-14/h2-5,13-14H,1,6-10H2
• InChI Key: DGKRDMYSJQOARX-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=C(C=CC=C1CC2CO2)CC3CO3
• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol

Description

2,2’-[[2-(Allyloxy)-1,3-phenylene]bis(methylene)]bis(oxirane) is an organic compound with the molecular formula C15H18O3 and a molecular weight of 246.3 g/mol . It is characterized by the presence of two oxirane (epoxide) rings and an allyloxy group attached to a phenylene bis(methylene) backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-[[2-(Allyloxy)-1,3-phenylene]bis(methylene)]bis(oxirane) typically involves the reaction of allyl alcohol with a suitable phenylene bis(methylene) precursor under specific conditions . The reaction is often catalyzed by a base such as sodium hydroxide or potassium hydroxide, and the product is purified through distillation or recrystallization .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield . The reaction conditions, such as temperature and pressure, are optimized to maximize the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2,2’-[[2-(Allyloxy)-1,3-phenylene]bis(methylene)]bis(oxirane) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding diols or other oxidized derivatives.

Reduction: Reduction reactions can convert the oxirane rings into alcohol groups.

Substitution: The allyloxy group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions . The reactions are typically carried out under controlled conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions include diols, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2,2’-[[2-(Allyloxy)-1,3-phenylene]bis(methylene)]bis(oxirane) has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug delivery systems.

Industry: It is used in the production of advanced materials, coatings, and adhesives.

Mechanism of Action

The mechanism of action of 2,2’-[[2-(Allyloxy)-1,3-phenylene]bis(methylene)]bis(oxirane) involves its interaction with molecular targets through its oxirane rings and allyloxy group . These functional groups can form covalent bonds with nucleophiles, leading to various chemical transformations .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2,2’-[[2-(Allyloxy)-1,3-phenylene]bis(methylene)]bis(oxirane) include:

2,2’-[[2-(Methoxy)-1,3-phenylene]bis(methylene)]bis(oxirane): This compound has a methoxy group instead of an allyloxy group.

2,2’-[[2-(Ethoxy)-1,3-phenylene]bis(methylene)]bis(oxirane): This compound has an ethoxy group instead of an allyloxy group.

Uniqueness

This makes it a valuable compound for research and industrial applications .